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Compound of Interest

Benzyl 3-aminoazetidine-1-
Compound Name:
carboxylate

Cat. No.: B052675

An In-depth Technical Guide to Benzyl 3-aminoazetidine-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Benzyl 3-aminoazetidine-1-
carboxylate, a key building block in medicinal chemistry and drug discovery. This document
outlines its chemical properties, synthesis, and characterization, offering a valuable resource
for researchers in the field.

Chemical Properties and Identifiers

Benzyl 3-aminoazetidine-1-carboxylate is a versatile bifunctional molecule, incorporating a
reactive primary amine and a carbamate-protected azetidine ring. This structure makes it an
important synthon for the introduction of the 3-aminoazetidine moiety in the design of novel
therapeutic agents.
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Property

Value

CAS Number

112257-20-2[1]

Molecular Formula

C11H14N202[1]

Molecular Weight 206.24 g/mol [1]

IUPAC Name benzyl 3-aminoazetidine-1-carboxylate[1]
1-Cbz-3-aminoazetidine, 1-Boc-3-

Synonyms

aminoazetidine

Logical Workflow for Synthesis and Application

The following diagram illustrates a typical workflow from the synthesis of Benzyl 3-

aminoazetidine-1-carboxylate to its potential application in drug discovery.
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Caption: A generalized workflow for the synthesis, characterization, and application of Benzyl
3-aminoazetidine-1-carboxylate in drug discovery.

Experimental Protocols

While specific experimental procedures can vary, the following provides a representative
protocol for the synthesis and purification of Benzyl 3-aminoazetidine-1-carboxylate.

Synthesis of Benzyl 3-aminoazetidine-1-carboxylate

This procedure involves the protection of 3-aminoazetidine with a benzyloxycarbonyl (Cbz)
group.

Materials:

3-Aminoazetidine dihydrochloride

e Benzyl chloroformate (Cbz-Cl)

e Sodium bicarbonate (NaHCO3)

e Dichloromethane (DCM)

o Water (H20)

 Brine (saturated NaCl solution)

¢ Anhydrous sodium sulfate (Naz2S0a)

Procedure:

e Dissolve 3-aminoazetidine dihydrochloride in water.

e Cool the solution to 0 °C in an ice bath.

e Slowly add a solution of sodium bicarbonate in water to neutralize the hydrochloride salt.
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e Add a solution of benzyl chloroformate in dichloromethane dropwise to the reaction mixture
while maintaining the temperature at 0 °C.

» Allow the reaction to warm to room temperature and stir for 12-18 hours.
o Separate the organic layer and wash it sequentially with water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.

Purification by Column Chromatography

Materials:

e Crude Benzyl 3-aminoazetidine-1-carboxylate

 Silica gel

e Eluent system (e.g., a gradient of ethyl acetate in hexanes)
Procedure:

e Prepare a silica gel column using the chosen eluent system.

o Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a
small amount of silica gel.

e Load the adsorbed product onto the column.
o Elute the column with the chosen eluent system, collecting fractions.

» Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the
desired product.

o Combine the pure fractions and remove the solvent under reduced pressure to obtain the
purified Benzyl 3-aminoazetidine-1-carboxylate.

Characterization
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The identity and purity of the final compound should be confirmed by standard analytical
techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra should
be acquired to confirm the chemical structure.

e Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry can be used to
confirm the molecular weight of the compound.

o High-Performance Liquid Chromatography (HPLC): HPLC analysis is employed to determine
the purity of the final product.

This guide provides a foundational understanding of Benzyl 3-aminoazetidine-1-carboxylate.
For specific applications, further optimization of the described protocols may be necessary.
Researchers should always consult relevant safety data sheets (SDS) and perform risk
assessments before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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